Cas no 30578-88-2 (Methyl 2,6-dihydroxy-3-nitrobenzoate)

• Product Name: Methyl 2,6-dihydroxy-3-nitrobenzoate
• CAS No: 30578-88-2
• Molecular Formula: C₈H₇NO₆
• Molecular Weight: 213.144282579422
• MDL: MFCD30489763
• CID: 4643704
• PubChem ID: 69508249

Methyl 2,6-dihydroxy-3-nitrobenzoate Properties

Names and Identifiers

• methyl 2,6-dihydroxy-3-nitrobenzoate
• D77532
• methyl2,6-dihydroxy-3-nitrobenzoate
• CS-W000061
• VFGXSVIWUUDBSU-UHFFFAOYSA-N
• DB-416889
• 30578-88-2
• SCHEMBL5621510
• EN300-20169683

• MDL： MFCD30489763
• InChIKey： VFGXSVIWUUDBSU-UHFFFAOYSA-N
• Inchi： 1S/C8H7NO6/c1-15-8(12)6-5(10)3-2-4(7(6)11)9(13)14/h2-3,10-11H,1H3
• SMILES： OC1C(=CC=C(C=1C(=O)OC)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 213.02733694g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 2
• Monoisotopic Mass: 213.02733694g/mol
• Heavy Atom Count: 15
• Complexity: 262
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.6
• Topological Polar Surface Area: 113

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives